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Compound of Interest

Compound Name: Cholesteryl nonadecanoate

Cat. No.: B1254418

Cholesteryl Nonadecanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cholesteryl nonadecanoate, a
cholesterol ester of nonadecanoic acid. This document consolidates its chemical identity,
physicochemical properties, and relevant biological context, offering a valuable resource for
professionals in research and drug development.

Chemical Identity and Synonyms

Cholesteryl nonadecanoate is unequivocally identified by its Chemical Abstracts Service
(CAS) registry number: 25605-90-7.[1][2][3][4] This unique identifier ensures precise
communication and information retrieval in scientific literature and databases.

The compound is also known by several synonyms, reflecting different naming conventions and
contexts. These include:

e Cholesterol, nonadecanoate[?]
e Cholest-5-en-3-ol (33)-, nonadecanoate[1]

» Nonadecanoic acid, cholesteryl ester[1][2]
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e (3S,85,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-
yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl
nonadecanoate[2]

e 19:0 Cholesteryl ester[2]
e CE(19:0)

Physicochemical Properties

A summary of the key quantitative data for cholesteryl nonadecanoate is presented in the
table below. These properties are crucial for its handling, formulation, and application in
experimental settings.

Property Value Source
CAS Number 25605-90-7 [11[2][3][4]
Molecular Formula C46H8202 [1114]
Molecular Weight 667.14 g/mol [1114]
Physical State Solid [2]

Purity >99% [1]
Storage Conditions Freezer [1]

Experimental Protocols

Detailed experimental protocols are essential for the synthesis, purification, and analysis of
cholesteryl nonadecanoate. While a specific, detailed protocol for this exact molecule is not
readily available in the searched literature, established methods for the synthesis and analysis
of similar cholesteryl esters can be adapted.

Synthesis of Cholesteryl Esters

A general and effective method for the synthesis of cholesteryl esters involves the esterification
of cholesterol with the corresponding fatty acid or its activated form. A plausible synthetic route
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for cholesteryl nonadecanoate would be the reaction of cholesterol with nonadecanoyl
chloride in the presence of a base to neutralize the HCI byproduct.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of Cholesteryl Nonadecanoate
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Caption: A potential workflow for the synthesis of cholesteryl nonadecanoate.
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Analytical Methods

High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry
(GC-MS) are powerful techniques for the analysis of cholesteryl esters.

3.2.1. HPLC Analysis

A reversed-phase HPLC method can be employed for the separation and quantification of
cholesteryl nonadecanoate.

Generalized HPLC Workflow:
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Generalized HPLC Analysis Workflow for Cholesteryl Esters
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Caption: A typical workflow for the HPLC analysis of cholesteryl esters.

3.2.2. GC-MS Analysis

GC-MS provides detailed structural information and sensitive detection. Analysis of cholesteryl
esters by GC-MS often requires derivatization to increase volatility.
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Generalized GC-MS Workflow:

Generalized GC-MS Analysis Workflow for Cholesteryl Esters
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Caption: A general workflow for the GC-MS analysis of cholesteryl esters.

Biological Context and Signaling Pathways

Cholesterol and its esters are integral components of cellular membranes and are involved in
various signaling pathways. While the specific role of cholesteryl nonadecanoate is not
extensively detailed in the available literature, its implication can be inferred from the broader
understanding of long-chain saturated cholesteryl esters in critical biological processes.

Atherosclerosis

Atherosclerosis is a complex disease characterized by the buildup of plaques in arteries. These
plaques are rich in lipids, particularly cholesteryl esters.[5] The accumulation of cholesteryl
esters within macrophages in the arterial wall leads to the formation of foam cells, a hallmark of
early atherosclerotic lesions.

Simplified Atherosclerosis Pathway:
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Simplified Role of Cholesteryl Esters in Atherosclerosis
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Caption: The role of cholesteryl ester accumulation in foam cell and plaque formation.
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Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is crucial for embryonic development and tissue
homeostasis. Cholesterol plays a multifaceted role in this pathway, including the modification of
the Hedgehog protein itself and the activation of the Smoothened (SMO) receptor.[6][7][8][9]
[10] While the direct interaction of cholesteryl nonadecanoate with components of the Hh
pathway is not established, the cellular lipid environment, including the pool of cholesteryl
esters, can influence membrane fluidity and the localization and function of signaling proteins.

Cholesterol's Role in Hedgehog Signaling:
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Caption: Cholesterol's dual function in Hedgehog ligand modification and Smoothened
activation.

Conclusion

Cholesteryl nonadecanoate, as a long-chain saturated cholesteryl ester, is a molecule of
interest in the fields of lipidomics, cell biology, and materials science. This technical guide
provides a foundational understanding of its properties and biological relevance. Further
research is warranted to elucidate its specific roles in cellular signaling and its potential as a
biomarker or therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Cholesteryl nonadecanoate CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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